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Abstract

D-Threitol, a four-carbon sugar alcohol, is a naturally occurring polyol with a range of biological
activities that are increasingly attracting scientific interest. This technical guide provides an in-
depth overview of the current knowledge on D-Threitol, focusing on its natural sources,
established and putative biological roles, and the underlying metabolic and signaling pathways.
The document is intended to be a valuable resource for researchers in biochemistry, natural
product chemistry, and drug development, offering detailed experimental methodologies,
gquantitative data, and visual representations of key biological processes involving D-Threitol.

Introduction

D-Threitol ((2R,3R)-butane-1,2,3,4-tetrol) is a stereoisomer of threitol, a C4-polyol.[1] While
not as widely known as other sugar alcohols like erythritol or xylitol, D-Threitol plays significant
roles in various biological systems.[1][2] It is found in a diverse range of organisms, from fungi
and insects to mammals, where it participates in processes such as chemical signaling, stress
protection, and metabolic regulation.[1][2][3] Its unique chemical properties and biological
functions make it a molecule of interest for various applications, including as a chiral building
block in chemical synthesis and as a potential therapeutic agent. This guide aims to
consolidate the current scientific literature on D-Threitol, providing a detailed technical
resource for the scientific community.
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Natural Sources of D-Threitol

D-Threitol has been identified in a variety of natural sources, spanning different biological
kingdoms. Its presence is often associated with specific physiological functions tailored to the
organism's lifestyle and environment.

2.1. Fungi

Certain fungi are known to produce D-Threitol. Notably, it has been identified in the edible
fungus Armillaria mellea.[1][2] In the context of plant-fungal interactions, D-Threitol is produced
by pathogenic fungi like Armillaria luteobubalina and acts as a signaling molecule.[4]

2.2. Insects

One of the most well-documented roles of D-Threitol in nature is as a cryoprotectant in the
Alaskan beetle, Upis ceramboides. This insect can survive extremely low temperatures by
accumulating high concentrations of D-Threitol in its hemolymph, which acts as an antifreeze
agent.[1][5][6]

2.3. Plants

D-Threitol has also been reported in certain plant species, including Cnidium monnieri and
Glehnia littoralis.[7] However, its physiological role and concentration in these plants are less
well-characterized compared to its functions in fungi and insects.

2.4. Mammals, including Humans

In mammals, D-Threitol is considered to be an end product of D-xylose metabolism.[3] It has
been detected in human urine and plasma.[8][9] Elevated levels of D-Threitol in urine have
been associated with certain metabolic disorders, such as ribose-5-phosphate isomerase
deficiency, and can also serve as a biomarker for the consumption of fruits.[3][8]

Biological Roles of D-Threitol

D-Threitol exhibits a range of biological activities, from acting as a signaling molecule to
providing protection against environmental stress.

3.1. Fungal-Plant Interactions: A Signaling Molecule
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In the interaction between pathogenic fungi and their plant hosts, D-Threitol functions as a key
signaling molecule. Research on the interaction between Armillaria luteobubalina and
eucalyptus roots has shown that the fungus secretes D-Threitol, which is then detected by the
plant.[4][10] This fungal-derived D-Threitol promotes the colonization of the plant roots by the
fungus and triggers hormonal responses within the plant's root cells.[4][10] This suggests that
D-Threitol is one of the initial signals in the establishment of infection by certain pathogenic
fungi.

3.2. Cryoprotectant and Osmoprotectant

The role of D-Threitol as a cryoprotectant is best exemplified by the Alaskan beetle Upis
ceramboides.[1][5][6] By accumulating D-Threitol, the beetle can prevent the formation of ice
crystals in its cells, allowing it to survive in sub-zero temperatures. The multiple hydroxyl
groups of D-Threitol are thought to interact with water molecules, disrupting the hydrogen
bonding network of water and thereby lowering its freezing point. In addition to its
cryoprotectant function, it is also suggested that D-Threitol can act as an osmoprotectant,
helping organisms to cope with osmotic stress by maintaining cell turgor and protecting cellular
structures.

3.3. Human Metabolism and as a Biomarker

In humans, D-Threitol is a metabolite of D-xylose.[3] Its levels in bodily fluids can be indicative
of certain metabolic states. For instance, an increased level of D-Threitol in urine is a known
biomarker for ribose-5-phosphate isomerase deficiency, an inborn error of metabolism.[8]
Furthermore, urinary threitol can indicate the consumption of certain fruits.

3.4. Antimicrobial Activity

Some studies have suggested that D-Threitol may possess antimicrobial properties.[2] It has
been reported to show activity against microbes such as E. coli and Staphylococcus aureus.[2]
[11] The proposed mechanism involves preventing bacteria from attaching to cell walls.[11]
However, quantitative data, such as Minimum Inhibitory Concentration (MIC) values, are not yet
well-documented in the scientific literature.

Metabolic and Signaling Pathways

4.1. Biosynthesis of D-Threitol in Engineered Yeast
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Significant progress has been made in the microbial production of D-Threitol through
metabolic engineering of yeasts such as Yarrowia lipolytica and Trichosporonoides
oedocephalis. In an engineered strain of T. oedocephalis, D-threitol is synthesized from xylose
by the sequential action of a heterologously expressed ribulose-5-phosphate isomerase B
(OsRpiB) and a xylitol dehydrogenase (Ss-XDH).[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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